Cas no 898422-95-2 (N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide)

• Product Name: N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide
• CAS No: 898422-95-2
• MF: C₁₈H₁₄Cl₂N₂O₃S₂
• MW: 441.351359844208
• CID: 5482297
• Update Time: 2025-10-29

N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-(2,4-dichlorophenyl)-2-thiazolyl]-2-(ethylsulfonyl)-
• N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide

• Inchi： 1S/C18H14Cl2N2O3S2/c1-2-27(24,25)16-6-4-3-5-13(16)17(23)22-18-21-15(10-26-18)12-8-7-11(19)9-14(12)20/h3-10H,2H2,1H3,(H,21,22,23)
• InChI Key： PVASIXZPIPNRQC-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(Cl)C=C2Cl)=CS1)(=O)C1=CC=CC=C1S(CC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide

Introduction to N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide (CAS No. 898422-95-2)

N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 898422-95-2, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a thiazole core and an ethanesulfonyl group, makes it a subject of intense study for its potential therapeutic applications.

The molecular framework of N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide is meticulously designed to interact with biological targets in a specific manner. The presence of the 2,4-dichlorophenyl substituent enhances its binding affinity to certain enzymes and receptors, which is crucial for developing effective pharmacological agents. This compound's unique structural features have positioned it as a key candidate in the quest for novel treatments for various diseases.

In recent years, there has been a surge in research focused on harnessing the potential of heterocyclic compounds like N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide. The thiazole ring, a prominent feature in this molecule, is well-known for its role in numerous biologically active compounds. Studies have demonstrated that thiazole derivatives can modulate a wide range of biological pathways, making them invaluable in drug discovery.

The ethanesulfonyl group appended to the benzamide moiety further enhances the compound's pharmacological profile. This functional group is known to improve solubility and bioavailability, which are critical factors in drug design. The combination of these structural elements contributes to the compound's ability to interact with biological systems in a targeted manner.

Recent advancements in computational chemistry have allowed researchers to predict the binding interactions of N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide with various biological targets. These studies have provided valuable insights into its potential mechanisms of action. For instance, computational modeling has suggested that this compound may inhibit certain enzymes by binding to their active sites, thereby disrupting pathological processes.

The synthesis of N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide involves a series of carefully orchestrated chemical reactions. The process requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced synthetic techniques to optimize the production of this compound, making it more accessible for further study.

In vitro studies have begun to reveal the biological activities of N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide. Preliminary results indicate that this compound exhibits potent inhibitory effects on certain enzymes associated with inflammatory responses. These findings are particularly intriguing given the growing interest in developing anti-inflammatory drugs with minimal side effects.

The potential applications of N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide extend beyond inflammation management. Researchers are exploring its efficacy in treating neurological disorders and infectious diseases. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it a promising candidate for neuropharmacological interventions.

The development of new drug candidates is often hampered by issues such as drug resistance and off-target effects. However, N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide shows promise in overcoming these challenges. Its unique structure allows for selective binding to biological targets while minimizing interactions with off-target sites. This selectivity is essential for achieving therapeutic efficacy without unintended consequences.

As research continues to unfold, the full potential of N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide is likely to be realized. Collaborative efforts between chemists and biologists will be crucial in translating laboratory findings into clinical applications. The journey from discovery to drug development is complex but filled with opportunities for innovation and breakthroughs.

The global pharmaceutical industry is constantly seeking novel compounds that can address unmet medical needs. N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide stands out as a testament to the power of molecular design in drug discovery. Its unique combination of structural features and biological activities makes it a cornerstone in the development of next-generation therapeutics.